Cas no 1918036-50-6 ((3R,5S)-5-(5-ethyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol)

• Product Name: (3R,5S)-5-(5-ethyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol
• CAS No: 1918036-50-6
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6474980
• PubChem ID: 104911608
• Update Time: 2025-05-21

(3R,5S)-5-(5-ethyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-5-(5-ethyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol
• 5-(5-Ethyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol
• CID 104911608
• 3-Pyrrolidinol, 5-(3-ethyl-1H-1,2,4-triazol-5-yl)-, (3R,5S)-rel-

• Inchi： 1S/C8H14N4O/c1-2-7-10-8(12-11-7)6-3-5(13)4-9-6/h5-6,9,13H,2-4H2,1H3,(H,10,11,12)/t5-,6+/m1/s1
• InChI Key： KDWYHOJZSJBTDA-RITPCOANSA-N
• SMILES： N1[C@H](C2NN=C(CC)N=2)C[C@@H](O)C1

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 449.8±45.0 °C(Predicted)
• pka: 15.06±0.40(Predicted)

Additional information on (3R,5S)-5-(5-ethyl-1H-1,2,4-triazol-3-yl)pyrrolidin-3-ol

Exploring the Compound CAS No. 1918036-50-6: (3R,5S)-5-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Pyrrolidin-3-Ol

The compound with CAS No. 1918036-50-6, known as (3R,5S)-5-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Pyrrolidin-3-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and biological activities.

Pyrrolidin derivatives have long been recognized for their versatility in organic synthesis and their role in drug discovery. The presence of a triazole ring in this compound adds another layer of complexity and functionality. Triazoles are known for their stability and ability to form hydrogen bonds, making them valuable in the design of bioactive molecules.

Recent studies have highlighted the potential of (3R,5S)-5-(5-Ethyl-1H-1,2,4-Triazol-3-Yl)Pyrrolidin derivatives in medicinal chemistry. Researchers have explored their role as inhibitors of various enzymes and their ability to modulate cellular pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer progression.

The stereochemistry of this compound plays a crucial role in its biological activity. The (3R,5S) configuration ensures optimal interactions with target proteins, enhancing its efficacy as a therapeutic agent. This stereochemical specificity is a key area of interest for chemists aiming to develop enantioselective synthesis methods for similar compounds.

In terms of synthesis, the preparation of (3R,5S)-5-(5-Ethyl-H-Triazol-Yl)Pyrrolidin involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving the desired stereochemical outcome efficiently.

Moreover, the triazole moiety in this compound has been shown to enhance its solubility and bioavailability when administered as a drug candidate. This property is particularly advantageous in drug delivery systems where sustained release and targeted delivery are critical.

Looking ahead, the exploration of (3R,5S)-Pyrrolidin-Triazol derivatives continues to be a vibrant area of research. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for novel applications in treating chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. 1918036-50-6 represents a significant advancement in the field of organic chemistry due to its unique structure and promising biological properties. As research progresses, this compound is expected to unlock new possibilities in drug development and therapeutic interventions.